Cas no 73121-27-4 (Ethanone, 1-phenyl-2-[(2-phenylethyl)sulfinyl]-)

• Product name: Ethanone, 1-phenyl-2-[(2-phenylethyl)sulfinyl]-
• CAS No: 73121-27-4
• MF: C₁₆H₁₆O₂S
• MW: 272.36204
• CID: 542977
• PubChem ID: 12563375

Ethanone, 1-phenyl-2-[(2-phenylethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-phenyl-2-[(2-phenylethyl)sulfinyl]-
• 1-phenyl-2-(2-phenylethylsulfinyl)ethanone
• 73121-27-4
• DTXSID20502677
• 1-Phenyl-2-(2-phenylethanesulfinyl)ethan-1-one

• Inchi： InChI=1S/C16H16O2S/c17-16(15-9-5-2-6-10-15)13-19(18)12-11-14-7-3-1-4-8-14/h1-10H,11-13H2
• InChI Key： QTEZQTUTDPAVEQ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CCS(=O)CC(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 272.08718
• Monoisotopic Mass: 272.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 34.14